Cas no 2965-07-3 (3,4-Bis(trifluoromethyl)aniline)

3,4-Bis(trifluoromethyl)aniline structure

2965-07-3 structure

Product Name:3,4-Bis(trifluoromethyl)aniline

CAS No:2965-07-3

MF:C₈H₅F₆N

MW:229.122422933578

MDL:MFCD01312619

CID:915627

PubChem ID:1548579

Update Time:2025-04-19

3,4-Bis(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 3,4-Bis(trifluoromethyl)aniline
- 4-Amino-1,2-di(trifluoromethyl)benzene
- 3,4-bis-trifluoromethylaniline
- 3,4-ditrifluoromethylaniline
- HMS1406C17
- PS-7735
- Enamine_004285
- AB01317720-02
- SCHEMBL827884
- 3,4-bistrifluoromethyl-aniline
- Benzenamine, 3,4-bis(trifluoromethyl)-
- AKOS001073822
- 2965-07-3
- NCGC00322446-01
- 3,4-bistrifluoromethylaniline
- Z56862386
- DTXSID30364283
- 3,4-Bis-trifluoromethyl-phenylamine
- DB-330906
- A902058
- MFCD01312619
- SB77203
- MDL： MFCD01312619
- Inchi： 1S/C8H5F6N/c9-7(10,11)5-2-1-4(15)3-6(5)8(12,13)14/h1-3H,15H2
- InChI Key： PSDVFXQQNBDDJC-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=CC=1C(F)(F)F)N)(F)F

Computed Properties

Exact Mass: 229.03300
Monoisotopic Mass: 229.033
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26A^2
XLogP3: 3

Experimental Properties

Density: 1.443±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 74 ºC (0.9 Torr)
Flash Point: 83.5±18.0 ºC,
Refractive Index: 1.432
Solubility: Very slightly soluble (0.12 g/l) (25 º C),
PSA: 26.02000
LogP: 3.88760

3,4-Bis(trifluoromethyl)aniline Customs Data

HS CODE：2921420090
Customs Data：

China Customs Code:
2921420090

Overview:

2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-Bis(trifluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019148011-250mg	3,4-Bis(trifluoromethyl)aniline	2965-07-3	95%	250mg	$292.12	2023-09-02
Alichem	A019148011-1g	3,4-Bis(trifluoromethyl)aniline	2965-07-3	95%	1g	$525.28	2023-09-02
Alichem	A019148011-5g	3,4-Bis(trifluoromethyl)aniline	2965-07-3	95%	5g	$1181.88	2023-09-02
Apollo Scientific	PC4223-250mg	3,4-Bis(trifluoromethyl)aniline	2965-07-3	97%	250mg	£150.00	2025-02-21
Apollo Scientific	PC4223-1g	3,4-Bis(trifluoromethyl)aniline	2965-07-3	97%	1g	£300.00	2025-02-21
abcr	AB167896-250 mg	3,4-Bis(trifluoromethyl)aniline, 95%; .	2965-07-3	95%	250mg	€254.20	2023-05-08
abcr	AB167896-1 g	3,4-Bis(trifluoromethyl)aniline, 95%; .	2965-07-3	95%	1g	€557.80	2023-05-08
eNovation Chemicals LLC	D953700-250mg	Benzenamine, 3,4-bis(trifluoromethyl)-	2965-07-3	95%	250mg	$460	2024-06-07
abcr	AB167896-250mg	3,4-Bis(trifluoromethyl)aniline, 95%; .	2965-07-3	95%	250mg	€220.50	2025-02-14
abcr	AB167896-1g	3,4-Bis(trifluoromethyl)aniline, 95%; .	2965-07-3	95%	1g	€492.50	2025-02-14

3,4-Bis(trifluoromethyl)aniline Suppliers

Amadis Chemical Company Limited

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(CAS:2965-07-3)3,4-Bis(trifluoromethyl)aniline

Order Number:A902058

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:10

Price ($):330.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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